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Compound of Interest

Compound Name: N,N-Dimethylacrylamide

Cat. No.: B038588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical procedures for the handling and

disposal of N,N-Dimethylacrylamide, a compound requiring meticulous management due to

its potential health hazards. Adherence to these guidelines is critical to ensure a safe laboratory

environment and compliance with regulatory standards.

Hazard Identification and Exposure Limits
N,N-Dimethylacrylamide is classified as a hazardous substance. It is toxic if swallowed or in

contact with skin and can cause serious eye damage.[1][2] It is crucial to be aware of its

physical and chemical properties to handle it safely.
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Property Value Source

Appearance Colorless liquid [3]

Odor Odorless [4]

Melting Point -40 °C [3]

Boiling Point 80 - 81 °C at 27 hPa [3]

Flash Point 70 °C [3]

Water Solubility 152 g/L at 25 °C (miscible) [3]

Vapor Pressure 0.65 hPa at 20 °C [3]

Exposure Limits Value Source

OSHA PEL Not established

ACGIH TLV Not established

NIOSH REL Not established

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.

The selection of appropriate PPE is the final and crucial barrier against chemical exposure.
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PPE Category Specific Recommendations Rationale

Hand Protection

Wear chemical-resistant

gloves. Nitrile or neoprene

gloves are generally

recommended.[5] For

prolonged or frequent contact,

a glove with a protection class

of 5 or higher (breakthrough

time > 240 minutes) is advised.

For brief contact, a protection

class of 3 or higher (> 60

minutes) is recommended.[6]

Always inspect gloves for

degradation or punctures

before and during use.

Prevents skin absorption,

which can be fatal.[3]

Eye and Face Protection

Chemical safety goggles that

meet OSHA's 29 CFR

1910.133 or European

Standard EN166 are required.

[5][7] A face shield should be

worn in situations with a high

risk of splashing.

Protects against serious eye

damage.[1][2]

Skin and Body Protection

Wear a lab coat. For larger

quantities or significant spill

risk, a chemical-resistant apron

is necessary to provide a

barrier against accidental

spills.[5]

Minimizes skin contact and

contamination of personal

clothing.

Respiratory Protection A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used,

particularly when handling the

substance outside of a

chemical fume hood.[7] The

specific type of respirator and

Prevents inhalation of harmful

vapors or aerosols.
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cartridge should be selected

based on the potential airborne

concentration and in

accordance with a formal

respiratory protection program.

[2][8]

Operational Plan: Step-by-Step Handling Procedure
This section outlines a systematic approach to handling N,N-Dimethylacrylamide to minimize

risk.

Preparation
Designated Area: Conduct all work with N,N-Dimethylacrylamide in a designated area,

such as a chemical fume hood, to control vapor inhalation.[1]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Gather Materials: Assemble all necessary equipment, including PPE, spill containment

materials (such as absorbent pads), and waste containers before starting work.

Review Safety Data Sheet (SDS): Before the first use, thoroughly read and understand the

SDS for N,N-Dimethylacrylamide.

Handling
Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing and Transferring:

To minimize the generation of aerosols, perform all weighing and transferring of N,N-
Dimethylacrylamide inside a chemical fume hood.

Use a dedicated, clean spatula for solid transfers.
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When preparing solutions, add the solvent to the container with the pre-weighed N,N-
Dimethylacrylamide.[5]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the designated handling area.

[1][7] Avoid breathing vapors.

Prevent Contamination: Keep containers of N,N-Dimethylacrylamide tightly closed when

not in use.

Post-Handling
Decontamination:

Wipe down the work surface and any equipment used with an appropriate

decontaminating agent.

Remove and dispose of contaminated gloves properly.

Wash hands and any exposed skin thoroughly with soap and water after handling the

chemical.[7]

Storage: Store N,N-Dimethylacrylamide in a cool, dry, well-ventilated area away from

incompatible materials such as strong oxidizing agents.[7][9]

Disposal Plan: Step-by-Step Procedures
Proper disposal of N,N-Dimethylacrylamide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Hazardous Waste: All N,N-Dimethylacrylamide waste, including unused product and

contaminated materials, must be treated as hazardous waste.[5]

Waste Containers:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with N,N-Dimethylacrylamide.[10]
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Keep the waste container closed except when adding waste.

Store the waste container in a designated satellite accumulation area with secondary

containment.

Disposal of Contaminated Materials
PPE: Dispose of all used gloves, disposable lab coats, and other contaminated protective

equipment as hazardous waste.

Labware: Disposable labware (e.g., pipette tips, centrifuge tubes) that has come into contact

with N,N-Dimethylacrylamide must be collected as hazardous waste.

Spill Debris: Any materials used to clean up spills of N,N-Dimethylacrylamide (e.g.,

absorbent pads, vermiculite) must be disposed of as hazardous waste.

Final Disposal
Waste Pickup: Arrange for the collection of the hazardous waste container by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Labeling: Ensure the hazardous waste container is accurately labeled with the full chemical

name and a description of the contents.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Immediate Actions

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[9]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Spill

Evacuate the area. If the spill is small and you

are trained to do so, contain the spill with an

inert absorbent material (e.g., vermiculite, sand).

[6] Prevent the spill from entering drains. For

large spills, or if you are not comfortable

cleaning it up, contact your institution's EHS

department immediately.
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Workflow for N,N-Dimethylacrylamide Handling and Disposal

Preparation
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Caption: Workflow for N,N-Dimethylacrylamide Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.yale.edu [ehs.yale.edu]

2. www2.lbl.gov [www2.lbl.gov]

3. ehs.stanford.edu [ehs.stanford.edu]

4. CDC - NIOSH Pocket Guide to Chemical Hazards - Acrylamide [cdc.gov]

5. Hazardous Waste Guidelines [biology.ucsd.edu]

6. campusoperations.temple.edu [campusoperations.temple.edu]

7. Standard Operating Procedures for Laboratories | Juniata College [juniata.edu]

8. ehs.umich.edu [ehs.umich.edu]

9. Standard Operating Procedures (SOP) for Hazardous Materials | Science, Math, and
Engineering | Lane Community College [inside.lanecc.edu]

10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Safe Handling and Disposal of N,N-Dimethylacrylamide:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038588#personal-protective-equipment-for-handling-
n-n-dimethylacrylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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